5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole

• IUPAC Name: 5-[4-(4-methylpiperazin-1-yl)-3-nitrophenyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C19H19N5O3/c1-22-9-11-23(12-10-22)16-8-7-15(13-17(16)24(25)26)19-20-18(21-27-19)14-5-3-2-4-6-14/h2-8,13H,9-12H2,1H3
• InChI Key: CWRFAQUQGKFJMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)C3=NC(=NO3)C4=CC=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol

Description

5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole, also known as MNPO, is a chemical compound that has gained significant attention from researchers due to its potential applications in scientific research. MNPO is a heterocyclic compound that has a unique structure, which makes it an attractive candidate for various research applications. In

Mechanism of Action

The mechanism of action of 5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole is not well understood. However, several studies have suggested that this compound may interact with proteins and enzymes in cells, leading to changes in cellular function. This compound has been reported to inhibit the activity of certain enzymes, which makes it an attractive candidate for drug design.
Biochemical and Physiological Effects:
This compound has been shown to exhibit good biocompatibility, which makes it suitable for use in biological systems. Additionally, this compound has been reported to exhibit good cell permeability, which makes it an attractive candidate for drug design. This compound has been shown to exhibit low toxicity in vitro, which makes it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole has several advantages for lab experiments. The unique structure of this compound makes it an attractive candidate for various research applications, including drug design, fluorescent labeling, and bioimaging. Additionally, this compound has been shown to exhibit good biocompatibility and low toxicity in vitro, which makes it a promising candidate for further research. However, the synthesis of this compound is challenging, and the yield of the reaction varies depending on the reaction conditions.

Future Directions

5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole has several potential future directions for research. One possible direction is to explore the use of this compound as a fluorescent probe for bioimaging applications. Additionally, this compound could be further explored as a potential drug candidate for the treatment of certain diseases. Another possible direction is to explore the use of this compound in the development of new materials with unique properties.
Conclusion:
In conclusion, this compound is a unique chemical compound that has gained significant attention from researchers due to its potential applications in scientific research. This compound has been extensively studied for its potential applications in drug design, fluorescent labeling, and bioimaging. The unique structure of this compound makes it an attractive candidate for various research applications. This compound has been shown to exhibit good biocompatibility and low toxicity in vitro, which makes it a promising candidate for further research. However, the synthesis of this compound is challenging, and the yield of the reaction varies depending on the reaction conditions. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in scientific research.

Synthesis Methods

The synthesis of 5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole involves the reaction between 4-(4-methylpiperazin-1-yl)-3-nitrobenzaldehyde and phenylhydrazine in the presence of a catalyst. The reaction leads to the formation of this compound as a yellow solid. The synthesis of this compound has been reported in several research papers, and the yield of the reaction varies depending on the reaction conditions.

Scientific Research Applications

5-(4-(4-methylpiperazin-1-yl)-3-nitrophenyl)-3-phenyl-1,2,4-oxadiazole has been extensively studied for its potential applications in scientific research. The unique structure of this compound makes it an attractive candidate for various research applications, including drug design, fluorescent labeling, and bioimaging. This compound has been reported to exhibit good photophysical properties, which makes it suitable for bioimaging applications. Additionally, this compound has been shown to exhibit good cell permeability, which makes it an attractive candidate for drug design.